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Compound of Interest

Compound Name: FC131 Tfa

Cat. No.: B10817719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FC131 Tfa is the trifluoroacetate salt of FC131, a potent and selective cyclic pentapeptide

antagonist of the C-X-C chemokine receptor type 4 (CXCR4).[1][2][3] It is crucial to note that

while the initial query may have suggested a different target, FC131 is definitively a CXCR4

antagonist. CXCR4, in conjunction with its cognate ligand, stromal cell-derived factor-1 (SDF-

1α, also known as CXCL12), plays a pivotal role in numerous physiological and pathological

processes. These include hematopoiesis, organogenesis, inflammation, tumor growth and

metastasis, and as a co-receptor for T-tropic (X4) human immunodeficiency virus (HIV-1) entry

into host cells.[4][5][6][7] As a CXCR4 antagonist, FC131 serves as a valuable tool for in vitro

studies aimed at elucidating the roles of the SDF-1/CXCR4 axis and for the preclinical

evaluation of potential therapeutics targeting this pathway.

These application notes provide detailed protocols for utilizing FC131 Tfa in common cell

culture-based assays to investigate its inhibitory effects on CXCR4-mediated cellular functions.

Data Presentation
A summary of the quantitative data for FC131 and its analogs is presented below. This

information is essential for determining the appropriate concentration range for your in vitro

experiments.
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Compound Assay Cell Line IC50 / EC50 Reference

FC131

[125I]-SDF-1α

binding to

CXCR4

HEK293 or CHO

cells expressing

CXCR4

4.5 nM [1][2]

FC131 analog

(4-fluorobenzoyl

derivative)

[125I]-SDF-1α

binding to

CXCR4

Not specified 0.2 - 0.3 µM [2]

FC131 analog

(Nal-Gly-

substituted)

[125I]-SDF-1α

binding to

CXCR4

Not specified
More potent than

FC131
[3]

Note on TFA Counter-ion: FC131 is supplied as a trifluoroacetate (TFA) salt, a common

counter-ion resulting from peptide synthesis and purification.[8][9][10] It is important to be

aware that TFA itself can have biological effects, including altering cell proliferation and viability.

[8][11] For sensitive assays, it is advisable to include a vehicle control containing TFA at a

concentration equivalent to that in the highest FC131 Tfa treatment. In some instances,

exchanging the TFA counter-ion for a more biologically inert one, such as hydrochloride, may

be considered.[9]

Mandatory Visualizations
SDF-1/CXCR4 Signaling Pathway
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Assay Setup

Treatment

Incubation

Analysis

1. Prepare Cell Suspension

5. Pre-incubate Cells with FC131 Tfa

2. Prepare SDF-1 Solution

4. Add SDF-1 to Lower Chamber

3. Prepare FC131 Tfa Dilutions

6. Add Cells to Upper Chamber

7. Incubate at 37°C

8. Remove Non-migrated Cells

9. Stain Migrated Cells

10. Quantify Migration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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